Cas no 13138-67-5 (Phenoxymethanol)
Phenoxymethanol structure
Product Name:Phenoxymethanol
CAS No:13138-67-5
MF:C7H8O2
MW:124.137222290039
CID:2770203
PubChem ID:18373617
Update Time:2025-04-21
Phenoxymethanol Chemical and Physical Properties
Names and Identifiers
-
- DTXSID30593218
- 13138-67-5
- DTXCID00543982
- Hydroxymethoxybenzol
- SCHEMBL25259
- Phenoxymethanol
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- Inchi： 1S/C7H8O2/c8-6-9-7-4-2-1-3-5-7/h1-5,8H,6H2
- InChI Key： DHFYLDMPSGAGTP-UHFFFAOYSA-N
- SMILES： O(CO)C1C=CC=CC=1
Computed Properties
- Exact Mass: 124.052429494g/mol
- Monoisotopic Mass: 124.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 67.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 29.5Ų
Phenoxymethanol Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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